Cas no 866775-03-3 (Methyl 3-amino-6-chloropicolinate hydrochloride)

• Product Name: Methyl 3-amino-6-chloropicolinate hydrochloride
• CAS No: 866775-03-3
• MF: C₇H₈Cl₂N₂O₂
• MW: 223.056619644165
• CID: 4826893
• Update Time: 2025-06-26

Methyl 3-amino-6-chloropicolinate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-chloropicolinate hydrochloride
• 3-amino-6-chloro-pyridine-2-carboxylic acid methyl ester hydrochloride

• Inchi： 1S/C7H7ClN2O2.ClH/c1-12-7(11)6-4(9)2-3-5(8)10-6;/h2-3H,9H2,1H3;1H
• InChI Key： USVVATUZSLWGPI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=O)OC)=N1)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 3-amino-6-chloropicolinate hydrochloride

Methyl 3-amino-6-chloropicolinate hydrochloride (CAS No. 866775-03-3): A Comprehensive Overview of Its Properties and Applications

The chemical compound Methyl 3-amino-6-chloropicolinate hydrochloride (CAS No. 866775-03-3) is a specialized picolinate derivative with significant relevance in pharmaceutical and agrochemical research. This compound, often referred to as a chlorinated picolinate ester, has garnered attention due to its unique structural features and versatile applications. Its molecular formula, C₇H₈ClN₂O₂·HCl, highlights the presence of both amino and chloro functional groups, which contribute to its reactivity and utility in synthetic chemistry.

In recent years, the demand for Methyl 3-amino-6-chloropicolinate hydrochloride has increased, particularly in the development of active pharmaceutical ingredients (APIs) and crop protection agents. Researchers are exploring its potential as a building block for novel compounds, driven by the growing interest in sustainable chemistry and green synthesis. The compound's ability to undergo selective functionalization makes it a valuable intermediate in the synthesis of heterocyclic compounds, which are pivotal in drug discovery.

One of the most frequently asked questions about Methyl 3-amino-6-chloropicolinate hydrochloride is its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar solvents like water and methanol, while remaining stable at room temperature when stored properly. This property is critical for its handling in industrial and laboratory settings, where process optimization and yield improvement are key concerns.

The compound's role in medicinal chemistry cannot be overstated. Its 3-amino-6-chloropicolinate backbone is a common motif in the design of enzyme inhibitors and receptor modulators. For instance, it has been investigated as a precursor for anticancer agents and antimicrobial compounds, aligning with the global focus on combating drug-resistant pathogens and chronic diseases. These applications resonate with current trends in precision medicine and personalized therapeutics.

Another area of interest is the compound's potential in agrochemical innovation. With the rising demand for eco-friendly pesticides, researchers are leveraging the chloropicolinate structure to develop next-generation herbicides that target specific plant enzymes without harming non-target organisms. This aligns with the broader movement toward sustainable agriculture and reduced environmental impact.

From a synthetic chemistry perspective, Methyl 3-amino-6-chloropicolinate hydrochloride offers opportunities for catalytic transformations and multicomponent reactions. Its amino group can participate in condensation reactions, while the ester moiety allows for further derivatization. These features make it a versatile tool for library synthesis in high-throughput screening programs.

In conclusion, Methyl 3-amino-6-chloropicolinate hydrochloride (CAS No. 866775-03-3) is a compound of immense scientific and industrial value. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting its adaptability to diverse research needs. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.